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Abstract

Aprotinin, a serine protease inhibitor, is a crucial reagent in various biological assays and
experimental setups, primarily to prevent protein degradation by inhibiting the activity of
proteases such as trypsin, chymotrypsin, and plasmin.[1][2] Proper preparation and storage of
aprotinin stock solutions are critical for maintaining its inhibitory activity and ensuring
experimental reproducibility. This document provides detailed protocols for the preparation,
storage, and handling of aprotinin stock solutions for research applications.

Introduction

Aprotinin is a small, basic polypeptide derived from bovine lung, consisting of a single 58-
amino acid chain cross-linked by three disulfide bridges.[1][3] Its molecular weight is
approximately 6511.5 g/mol .[4] Aprotinin functions as a competitive inhibitor of several serine
proteases, making it an essential component in cell lysis buffers, protein purification protocols,
and various enzymatic assays to preserve the integrity of target proteins.[1][5] Its broad
inhibitory spectrum and stability make it a widely used tool in life science research.[6]

Quantitative Data Summary

The following table summarizes the key quantitative data for aprotinin, essential for accurate
stock solution preparation and usage.
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Parameter

Value

Reference(s)

Molecular Weight

~6511.5 g/mol

[417]

Form

Lyophilized powder

[2](3]

Solubility

Freely soluble in water (>10
mg/mL), saline solutions, and
aqueous buffers of low ionic
strength.[5][8][9] Also soluble
in 70% methanol, 70%
ethanol, and 50% acetone.[8]
Insoluble in DMSO.[4]

[4105181[e]

Typical Stock Concentration

2 mg/mL to 10 mg/mL

[2][10][11]

Typical Working Concentration

0.6 - 4 pg/mL (a common final

concentration is 2 pg/mL)

[2]10]

Storage (Lyophilized)

Stable for several years at
-20°C.[8] Can be stored
desiccated below -18°C.[3]

[3](8]

Storage (Stock Solution)

Store in aliquots at -20°C for
several months or up to 1 year
at -80°C.[4][10] Avoid repeated
freeze-thaw cycles.[3][4][9] For
short-term storage, solutions
can be kept at 4°C for 2-7
days.[3]

[3114][9][10]

pH Stability

Stable over a wide pH range
(1-12).[5][9] However,
solutions below pH 4.0 or
above pH 9.0 should be used

within hours of preparation.[8]

[5181e]

Experimental Protocols
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This section provides a detailed protocol for the preparation of a 1000X aprotinin stock
solution (2 mg/mL).

Materials

e Aprotinin, lyophilized powder (e.g., from bovine lung)

Sterile, nuclease-free water or sterile Phosphate Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes

Calibrated balance

Appropriate personal protective equipment (PPE)

Protocol for 2 mg/mL (1000X) Stock Solution

» Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to
prevent contamination.

e Weighing: Accurately weigh 20 mg of lyophilized aprotinin powder.[2][11]

» Reconstitution: Dissolve the 20 mg of aprotinin in 10 mL of sterile water or PBS to achieve a
final concentration of 2 mg/mL.[2][11]

» Dissolution: Gently vortex or pipette up and down to ensure the powder is completely
dissolved. Avoid vigorous shaking to prevent protein denaturation.

» Sterilization (Optional): If required for the application, sterilize the stock solution by passing it
through a 0.2 pm filter.[6][9]

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 50 pL or 100
pL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.[4][10]

Storage: Store the aliquots at -20°C for long-term storage.[2][10]

Dilution to Working Concentration
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To achieve a final working concentration of 2 pug/mL, dilute the 2 mg/mL stock solution 1:1000
in your experimental buffer (e.qg., lysis buffer, reaction buffer). For example, add 1 L of the 2
mg/mL stock solution to 1 mL of your buffer.[2][11]

Diagrams

Experimental Workflow for Aprotinin Stock Solution
Preparation
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Preparation

Weigh 20 mg Aprotinin Powder

y

Add 10 mL Sterile Water or PBS

y

Gently Mix to Dissolve

Processin%& Storage

Optional: 0.2 um Filtration

:

Aliquot into Single-Use Tubes

:

Store at -20°C
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Dilute 1:1000 for 2 pg/mL Working Concentration
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Caption: Workflow for preparing a 2 mg/mL aprotinin stock solution.
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Aprotinin's Mechanism of Action: Serine Protease
Inhibition

Inhibition by Aprotinin
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Caption: Aprotinin competitively inhibits serine proteases.

Conclusion

The protocols and data provided in this document offer a comprehensive guide for the
preparation and use of aprotinin stock solutions in a research setting. Adherence to these
guidelines for reconstitution, storage, and handling will help ensure the stability and efficacy of
aprotinin as a protease inhibitor, leading to more reliable and reproducible experimental
outcomes. Always refer to the manufacturer's specific instructions for the lot of aprotinin being
used, as some details may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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